An In-depth Technical Guide to the Synthesis and Characterization of Rufinamide-¹⁵N,d₂
An In-depth Technical Guide to the Synthesis and Characterization of Rufinamide-¹⁵N,d₂
This technical guide provides a comprehensive overview of the synthesis and characterization of the isotopically labeled antiepileptic drug, Rufinamide-¹⁵N,d₂. This document is intended for researchers, scientists, and drug development professionals.
Introduction
Rufinamide is a triazole derivative used as an adjunctive treatment for seizures associated with Lennox-Gastaut syndrome. The isotopically labeled version, Rufinamide-¹⁵N,d₂, serves as an internal standard for pharmacokinetic and metabolic studies, enabling precise quantification in biological matrices. This guide details a plausible synthetic route and the analytical methods for its characterization.
Synthesis of Rufinamide-¹⁵N,d₂
The synthesis of Rufinamide-¹⁵N,d₂ is proposed as a two-step process involving a 1,3-dipolar cycloaddition reaction followed by amidation with an isotopically labeled reagent.
Synthetic Scheme
Caption: Synthetic workflow for Rufinamide-¹⁵N,d₂.
Experimental Protocols
Step 1: Synthesis of 2,6-Difluorobenzyl-d₂ Azide
This protocol is adapted from general procedures for the synthesis of benzyl azides from the corresponding bromides.
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Materials: 2,6-Difluorobenzyl-d₂ bromide, Sodium azide (NaN₃), Dimethylformamide (DMF).
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Procedure:
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In a round-bottom flask, dissolve 2,6-Difluorobenzyl-d₂ bromide (1.0 eq) in DMF.
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Add sodium azide (1.5 eq) to the solution.
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Heat the reaction mixture to 50-60 °C and stir for 12-24 hours.
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Monitor the reaction progress by Thin Layer Chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature and pour it into water.
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Extract the aqueous layer with ethyl acetate (3x).
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Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2,6-Difluorobenzyl-d₂ azide.
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Step 2: Synthesis of Methyl 1-(2,6-difluorobenzyl-d₂)-1H-1,2,3-triazole-4-carboxylate
This procedure is based on the Huisgen 1,3-dipolar cycloaddition of azides and alkynes.
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Materials: 2,6-Difluorobenzyl-d₂ azide, Methyl propiolate.
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Procedure:
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In a sealed tube, mix 2,6-Difluorobenzyl-d₂ azide (1.0 eq) and methyl propiolate (1.1 eq).
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Heat the mixture at 80-100 °C for 24-48 hours.
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Monitor the reaction by TLC or ¹H NMR.
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After completion, cool the reaction mixture. The crude product can be purified by column chromatography on silica gel.
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Step 3: Synthesis of Rufinamide-¹⁵N,d₂
This final step involves the amidation of the triazole ester with ¹⁵N-labeled ammonia.[1]
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Materials: Methyl 1-(2,6-difluorobenzyl-d₂)-1H-1,2,3-triazole-4-carboxylate, ¹⁵N-Ammonia in methanol.
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Procedure:
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Dissolve the triazole ester (1.0 eq) in a solution of ¹⁵N-ammonia in methanol.
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Stir the reaction mixture at room temperature for 12-24 hours in a sealed vessel.
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Monitor the reaction by TLC.
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Upon completion, remove the solvent under reduced pressure.
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The crude product can be purified by recrystallization from a suitable solvent system (e.g., methanol/water) to yield Rufinamide-¹⁵N,d₂.
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Characterization of Rufinamide-¹⁵N,d₂
A suite of analytical techniques is employed to confirm the identity, purity, and isotopic incorporation of the synthesized Rufinamide-¹⁵N,d₂.
Data Summary
| Parameter | Method | Expected Result |
| Identity | ||
| Molecular Formula | - | C₁₀H₆D₂F₂N₃¹⁵NO |
| Molecular Weight | - | 241.20 g/mol [2] |
| Mass Spectrum (ESI+) | LC-MS/MS | Expected [M+H]⁺ at m/z 242.09. The fragmentation pattern would be similar to unlabeled Rufinamide, with a prominent fragment ion at m/z 129 (corresponding to the deuterated 2,6-difluorobenzyl moiety). |
| ¹H NMR | NMR | Aromatic protons and the triazole proton signals will be consistent with the Rufinamide structure. The benzylic proton signal (around 5.7 ppm in unlabeled Rufinamide) will be absent due to deuteration. The amide protons will show coupling to ¹⁵N. |
| ¹³C NMR | NMR | The carbon signals will be consistent with the Rufinamide structure. The benzylic carbon signal will show a characteristic multiplet due to deuterium coupling. |
| ¹⁵N NMR | NMR | A signal corresponding to the amide nitrogen will be observed. |
| ¹⁹F NMR | NMR | A single resonance for the two equivalent fluorine atoms will be observed. |
| Purity | ||
| Purity | HPLC | ≥98% |
| Isotopic Enrichment | ||
| Deuterium Incorporation | Mass Spec. | >98% |
| ¹⁵N Incorporation | Mass Spec. | >98% |
Detailed Methodologies
High-Performance Liquid Chromatography (HPLC)
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid).
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Flow Rate: 1.0 mL/min.
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Detection: UV at 230 nm.
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Expected Retention Time: Dependent on the specific column and gradient, but should be a single, sharp peak.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
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Ionization Mode: Electrospray Ionization (ESI), positive mode.
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Mass Analyzer: Triple quadrupole or Orbitrap.
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Parent Ion: m/z 242.09.
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Fragment Ion: m/z 129.05 (for quantification).
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Collision Energy: Optimized for the specific instrument.
Nuclear Magnetic Resonance (NMR) Spectroscopy
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Solvent: DMSO-d₆ or CDCl₃.
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¹H NMR: Acquisition of a standard proton spectrum to confirm the absence of the benzylic protons and observe the aromatic and amide protons.
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¹³C NMR: Standard carbon spectrum to identify all carbon atoms in the molecule.
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¹⁵N NMR: Direct or indirect (via HMBC) detection to confirm the incorporation of the ¹⁵N label in the amide group.
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¹⁹F NMR: Standard fluorine spectrum to observe the fluorine signals of the difluorobenzyl group.
Mechanism of Action of Rufinamide
Rufinamide's primary mechanism of action is the modulation of voltage-gated sodium channels. By prolonging the inactive state of these channels, it limits repetitive neuronal firing without affecting normal sodium channel function.
